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Compound of Interest

Compound Name: Os30

Cat. No.: B12367079 Get Quote

Initial Assessment: Searches for "Os30" did not yield results for a common laboratory chemical.

Instead, results consistently identify the substance as DOWSIL™ OS-30 Fluid, a volatile

methylsiloxane (VMS) fluid.[1][2][3][4] This product is an odorless, ozone-safe compound used

primarily as a cleaning agent, a carrier fluid, or for rinsing parts in industrial and precision

applications.[2][3][4] It is classified as a "Combustible Liquid."[5] Therefore, the following

disposal procedures are based on its nature as a combustible, solvent-based industrial fluid,

not a typical laboratory reagent involved in biological pathways.

Safety and Handling Precautions
Before disposal, it is crucial to handle OS-30 in accordance with good industrial hygiene and

safety practices.[6] The material is a combustible liquid and vapor, and its vapors can form

explosive mixtures with air.[5][6]

Key Handling Measures:

Use in a cool, well-ventilated area with explosion-proof exhaust ventilation.[6]

Keep containers tightly closed and away from heat, sparks, and all sources of ignition.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Store separately from strong oxidizing agents, organic peroxides, and flammable solids.[6]

In case of a spill, use inert absorbent materials like sand, silica gel, or sawdust for

containment.[6] Do not use a solid water stream on fires as it may scatter and spread the
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fire.[6]

Waste Characterization and Disposal Plan
The first step in proper disposal is to determine if the waste is hazardous according to local,

state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA)

in the United States.[7][8] Any person or entity that generates waste is responsible for this

determination.[7]

Steps for Disposal:

Hazardous Waste Determination: Based on its properties as a combustible liquid, waste OS-

30 is likely to be classified as hazardous waste due to ignitability.[9] Generators must sum

the total weight of all hazardous wastes to determine their generator category (e.g., Large

Quantity Generator, Small Quantity Generator), which dictates specific management

requirements.[10]

Containerization and Labeling: Store waste OS-30 in properly labeled, sealed containers that

are compatible with the material. Containers should be clearly marked as "Hazardous

Waste" and include details of the contents.

Storage: Accumulate hazardous waste in a designated Central Accumulation Area (CAA)

managed by your institution's Environmental Health and Safety (EHS) office.[9] Adhere

strictly to the accumulation time limits set by regulations for your generator status.[10]

Arranging for Pickup and Disposal: Do not dispose of OS-30 down the drain or in regular

trash. Contact your institution's EHS or Hazardous Waste Management office to request a

pickup.[9][11] You will typically need to provide the chemical name, container size, and

number of containers.[9]

Transportation and Final Disposal: The waste will be collected by authorized personnel and

transported by a licensed hazardous waste transporter to a permitted Treatment, Storage,

and Disposal Facility (TSDF).[7][10] These facilities are the final link in the "cradle-to-grave"

hazardous waste management system.[7]

Summary of Physical and Safety Properties
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For quick reference, the key quantitative data for DOWSIL™ OS-30 Fluid are summarized

below.

Property Value

Physical Form Fluid

Color Clear / Colorless[1][6]

Boiling Point 194°C[1]

Flash Point 57°C[1]

Specific Gravity 0.85[1]

Viscosity 1.3 cP[1]

Classification Combustible Liquid[5]

Disposal Workflow
The logical flow for the proper disposal of OS-30 waste is outlined in the diagram below. This

process ensures safety and regulatory compliance from the point of generation to final

disposal.
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Figure 1. OS-30 Disposal Workflow
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Caption: Workflow for safe collection and disposal of OS-30 waste.
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This document provides guidance based on available safety data for DOWSIL™ OS-30 Fluid.

As there are no experimental protocols or signaling pathways associated with this industrial

solvent, those sections are not applicable. Always consult your institution's specific safety and

disposal protocols and the official Safety Data Sheet (SDS) for the material before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hisco.com [hisco.com]

2. Dow DOWSIL™ OS-30 Silicone Fluid Clear 15 kg Pail [ellsworth.com]

3. Dow DOWSIL™ OS-30 Silicone Fluid Clear 500 mL Bottle [ellsworth.com]

4. Dow DOWSIL™ OS-30 Silicone Fluid Clear 3.2 kg Pail [ellsworth.com]

5. ulbrich.si [ulbrich.si]

6. paisleyproducts.com [paisleyproducts.com]

7. Hazardous Waste [epa.ohio.gov]

8. m.youtube.com [m.youtube.com]

9. Hazardous Waste Management | Office of Environmental Health and Safety (OEHS)
[oehs.tulane.edu]

10. epa.gov [epa.gov]

11. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for OS-30 Fluid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367079#os30-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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